Cas no 662167-17-1 (5,8-Isoquinolinedione, 6-chloro-7-(methylamino)-)

• Product Name: 5,8-Isoquinolinedione, 6-chloro-7-(methylamino)-
• CAS No: 662167-17-1
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 396659
• PubChem ID: 2597
• Update Time: 2025-04-19

5,8-Isoquinolinedione, 6-chloro-7-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 5,8-Isoquinolinedione, 6-chloro-7-(methylamino)-
• 6-chloro-7-(methylamino)isoquinoline-5,8-dione
• Caulibugulone C
• DTXSID70274377
• CHEMBL445969
• CMLD4_000087
• 662167-17-1
• NSC731585
• UPCMLD00WCaulibugC
• SDCCGMLS-0091594.P001
• NCGC00092054-01
• NSC-731585

• Inchi： 1S/C10H7ClN2O2/c1-12-8-7(11)9(14)5-2-3-13-4-6(5)10(8)15/h2-4,12H,1H3
• InChI Key： YIDGULDOJYFHGX-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CN=CC=2C(C=1NC)=O)=O

Computed Properties

• Exact Mass: 222.01971
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones